2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(3-methylsulfanylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S2/c1-11-7-8-14(19-2)15(9-11)21(17,18)16-12-5-4-6-13(10-12)20-3/h4-10,16H,1-3H3
• InChI Key: KFOURRBBMBDVGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide, also known as MMMP, is a sulfonamide-based compound that has been extensively studied for its potential use in scientific research. MMMP is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of ion channels. 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has also been shown to modulate the activity of certain ion channels, including voltage-gated potassium channels.
Biochemical and Physiological Effects:
2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase, the modulation of ion channels, and the induction of apoptosis in certain cell types. 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising tool for the development of new therapies for a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide in lab experiments is its small size and relative simplicity. 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide is a small molecule that can be easily synthesized and modified, making it a valuable tool for researchers in a variety of fields. However, there are also limitations to using 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to work with sulfonamide-based compounds.

Future Directions

There are a number of potential future directions for research involving 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide. One area of research involves the development of new derivatives of 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide with improved properties and greater specificity for certain targets. Another area of research involves the use of 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide as a tool for studying the role of sulfonamide-based compounds in biological systems, including the development of new therapies for a variety of diseases. Finally, there is also potential for the use of 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide as a diagnostic tool, particularly in the field of cancer research.

Synthesis Methods

2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 3-(methylthio)aniline in the presence of a base such as triethylamine. Other methods of synthesis have also been reported, including the use of different starting materials and reaction conditions.

Scientific Research Applications

2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research involves the use of 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide as a tool for studying the role of sulfonamide-based compounds in biological systems. 2-methoxy-5-methyl-N-[3-(methylthio)phenyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of ion channels.